Cas no 1340485-29-1 (4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1340485-29-1
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 4778109
• PubChem ID: 62080683
• Update Time: 2025-10-08

4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide
• 4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C7H12N4O/c1-4-5(8)6(10-9-4)7(12)11(2)3/h8H2,1-3H3,(H,9,10)
• InChI Key： BSEXOWLJEXKYMT-UHFFFAOYSA-N
• SMILES： O=C(C1C(=C(C)NN=1)N)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 0.3
• Topological Polar Surface Area: 75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide

Introduction to 4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide (CAS No. 1340485-29-1)

4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1340485-29-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a versatile scaffold widely recognized for its biological activity and structural diversity. The presence of multiple functional groups, including an amino group, methyl groups, and a carboxamide moiety, makes it a promising candidate for further chemical modifications and biological evaluations.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which is known for its ability to interact with various biological targets. In particular, pyrazole derivatives have been extensively studied for their potential applications in drug discovery due to their favorable pharmacokinetic properties and low toxicity profiles. The specific substitution pattern in 4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide contributes to its unique chemical and biological characteristics, making it an intriguing subject for research.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological activity of novel heterocyclic compounds. The structural features of 4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide suggest potential interactions with enzymes and receptors involved in critical biological pathways. For instance, the amino group at the 4-position and the carboxamide moiety at the 3-position provide opportunities for hydrogen bonding and ionic interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The trimethyl substituents at the 5-position enhance lipophilicity, which can improve membrane permeability and oral bioavailability. This balance between hydrophilicity and lipophilicity is often crucial for achieving optimal pharmacological activity. Additionally, the carboxamide group can serve as a site for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific therapeutic applications.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in numerous diseases. The rigid structure of pyrazole derivatives makes them ideal candidates for disrupting PPIs by occupying specific binding pockets on protein surfaces. The unique substitution pattern of 4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide may enable it to interact with PPIs in a manner that other molecules cannot. This has opened up new avenues for research into diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are commonly used in its preparation. The development of efficient synthetic routes is essential for scaling up production and conducting extensive biological evaluations.

Beyond its potential as an inhibitor or modulator of biological pathways, 4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide may also exhibit antimicrobial properties. Pyrazole derivatives have been reported to possess activity against various bacterial and fungal strains due to their ability to disrupt essential cellular processes. The presence of multiple nitrogen atoms in its structure enhances its potential to interact with microbial enzymes and DNA replication machinery. This has prompted researchers to explore its efficacy as an antimicrobial agent.

The pharmacokinetic profile of 4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide is another critical factor that influences its therapeutic potential. Studies have shown that pyrazole derivatives generally exhibit good oral bioavailability and rapid absorption after administration. The trimethyl substituents contribute to improved solubility in lipophilic environments while maintaining sufficient hydrophilicity for aqueous solubility. This balance is essential for achieving effective drug delivery systems.

In conclusion,4-Amino-N,N,5-trimethyl-1H-pyrazole-3-carboxamide (CAS No. 1340485-29-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in drug development span across various therapeutic areas, including oncology, inflammation management, and antimicrobial treatments. Continued research into this compound will likely uncover new insights into its mechanism of action and therapeutic efficacy.